Cas no 61802-56-0 (Acetic acid, [3-(1-methylpropyl)-4-oxo-2-thiazolidinylidene]-, ethyl ester)

• Product name: Acetic acid, [3-(1-methylpropyl)-4-oxo-2-thiazolidinylidene]-, ethyl ester
• CAS No: 61802-56-0
• MF: C₁₁H₁₇NO₃S
• MW: 243.322582006454
• CID: 1630131

Acetic acid, [3-(1-methylpropyl)-4-oxo-2-thiazolidinylidene]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [3-(1-methylpropyl)-4-oxo-2-thiazolidinylidene]-, ethyl ester
• Acetic acid, 2-[3-(1-methylpropyl)-4-oxo-2-thiazolidinylidene]-, ethyl ester

• Inchi： 1S/C11H17NO3S/c1-4-8(3)12-9(13)7-16-10(12)6-11(14)15-5-2/h6,8H,4-5,7H2,1-3H3
• InChI Key： WWGHSVCZRRSOJI-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C=C1N(C(C)CC)C(=O)CS1

Computed Properties

• Exact Mass: 243.09301

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• Boiling Point: 393.9±42.0 °C(Predicted)
• PSA: 46.61
• pka: -3.04±0.20(Predicted)